N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4OS/c1-3-10-6-4-5-7-11(10)15-12(18)8-19-13-16-14-9-17(13)2/h4-7,9H,3,8H2,1-2H3,(H,15,18)
• InChI Key: HNSAMRVALOJBAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=CN2C
• Molecular Formula: C13H16N4OS
• Molecular Weight: 276.36 g/mol

Description

N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide, also known as EMPTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMPTA is a thioamide derivative of triazole and is known for its unique chemical properties, which make it suitable for use in different scientific applications.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is not fully understood, but it is believed to exert its pharmacological effects by inhibiting specific enzymes and proteins in the body. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on the body. It has been found to possess potent antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics. This compound has also been shown to have anti-inflammatory properties, which make it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide is its unique chemical properties, which make it suitable for use in various scientific applications. This compound is stable and easy to handle, making it an ideal compound for use in laboratory experiments. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the use of N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide in scientific research. One of the potential applications of this compound is in the development of new drugs for the treatment of cancer and other diseases. This compound can also be used as a tool for studying the mechanism of action of specific enzymes and proteins in the body. Additionally, this compound can be used as a starting material for the synthesis of other compounds with potential applications in various fields.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has unique chemical properties that make it suitable for use in different scientific applications, including medicinal chemistry, microbiology, and biochemistry. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in different fields.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide involves the reaction of 2-ethylphenyl isocyanate with 4-methyl-4H-1,2,4-triazole-3-thiol in the presence of a base catalyst. The reaction yields this compound as a white crystalline solid, which can be purified through recrystallization to obtain a high yield of pure this compound.

Scientific Research Applications

N-(2-ethylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]acetamide has been extensively studied for its potential applications in scientific research. One of the significant applications of this compound is in the field of medicinal chemistry. This compound has shown promising results in the development of new drugs for the treatment of various diseases, including cancer, bacterial infections, and fungal infections.